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Compound of Interest

Compound Name: 2,5-Dimethylbenzyl alcohol

Cat. No.: B1347058 Get Quote

Application Notes and Protocols for 2,5-
Dimethylbenzyl Alcohol
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 2,5-
Dimethylbenzyl alcohol (CAS No: 53957-33-8). Adherence to these guidelines is crucial to

ensure personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties
2,5-Dimethylbenzyl alcohol is a colorless to pale yellow liquid.[1] It is primarily used in the

manufacture of perfumes and as a solvent and intermediate in organic synthesis.[1]

Table 1: Physicochemical Data of 2,5-Dimethylbenzyl Alcohol
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Property Value Reference

Molecular Formula C₉H₁₂O [1][2][3]

Molecular Weight 136.19 g/mol [1][3]

Appearance Colorless to pale yellow liquid [1][4]

Boiling Point
232 - 234 °C (449.6 - 453.2 °F)

@ 760 mmHg
[4]

Flash Point 107 °C (224.6 °F) [4]

Physical State Liquid [4]

Hazard Identification and Personal Protective
Equipment (PPE)
While not classified as acutely toxic, 2,5-Dimethylbenzyl alcohol can cause irritation upon

contact with skin or eyes. Inhalation of vapors may lead to respiratory irritation.

Table 2: Personal Protective Equipment (PPE) Requirements

Situation Required PPE Specifications

Routine Handling Eye/Face Protection
Safety glasses with side-

shields or goggles.

Hand Protection
Chemically resistant gloves

(e.g., nitrile rubber).

Skin and Body Protection Lab coat.

Risk of Splashing or Aerosol

Generation
Respiratory Protection

Use in a well-ventilated area or

under a fume hood.

Eye/Face Protection
Face shield in addition to

goggles.

Skin and Body Protection
Chemical-resistant apron or

full-body suit.
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Experimental Protocols: Safe Handling Procedures
3.1. General Handling

Engineering Controls: Always handle 2,5-Dimethylbenzyl alcohol in a well-ventilated area.

A chemical fume hood is recommended, especially when heating or creating aerosols.

Ensure that eyewash stations and safety showers are readily accessible.

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[4] Do not eat, drink, or smoke

in areas where the chemical is handled. Wash hands thoroughly after handling.[4]

Avoiding Ingestion and Inhalation: Do not ingest. Avoid breathing vapors or mists.[4]

3.2. First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention if irritation

develops.

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Get medical aid.

Ingestion: If swallowed, do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Get medical aid immediately.

Storage Procedures
Storage Conditions: Store in a cool, dry, and well-ventilated place.[4][5] Recommended

storage temperature is between 10°C and 25°C.[1] Keep containers tightly closed when not

in use.[4][5]

Incompatible Materials: Keep away from strong oxidizing agents.[4][6] It is also advised to

avoid storage with strong acids or bases.[6]
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Container Requirements: Store in the original container or a suitable, tightly sealed

alternative.

Spill and Disposal Procedures
Spill Response: In case of a spill, ensure adequate ventilation and wear appropriate personal

protective equipment.[4] Absorb the spill with an inert material (e.g., vermiculite, sand, or

earth) and place it in a suitable container for disposal.

Waste Disposal: Dispose of waste material in accordance with all applicable federal, state,

and local environmental regulations.

Visual Workflow for Safe Handling
The following diagram outlines the logical workflow for the safe handling of 2,5-
Dimethylbenzyl alcohol.

Preparation Handling

Post-Handling Storage & Waste

Assess Risks Select & Don PPE Work in Ventilated Area Dispense Chemical Perform Experiment

Securely Close Container

Dispose of Waste Properly

Clean Work Area Doff & Dispose PPE Wash Hands Store in Designated Area

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2,5-Dimethylbenzyl Alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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